Cas no 1090937-70-4 (3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide
• CAS No: 1090937-70-4
• MF: C₁₀H₈Cl₂N₄OS
• MW: 303.167717933655
• CID: 5450815
• PubChem ID: 24819412
• Update Time: 2025-11-01

3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-pyridinecarboxamide
• EN300-26605707
• CHEMBL1302974
• 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide
• HMS2969L13
• AKOS007972998
• 1090937-70-4
• Z26825207
• SMR000688358
• MLS001150022

• Inchi： 1S/C10H8Cl2N4OS/c1-2-7-15-16-10(18-7)14-9(17)8-5(11)3-4-6(12)13-8/h3-4H,2H2,1H3,(H,14,16,17)
• InChI Key： NZDGNNNQKYWXQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=NN=C(CC)S1)=O)Cl

Computed Properties

• Exact Mass: 301.9795875g/mol
• Monoisotopic Mass: 301.9795875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.51±0.50(Predicted)

Additional information on 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide

3,6-Dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide (CAS No. 1090937-70-4): An Overview

3,6-Dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide (CAS No. 1090937-70-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in various therapeutic areas. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including the presence of dichloro substituents and a thiadiazole ring. These structural elements contribute to its distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide can be represented as C₁₂H₁₀Cl₂N₄S. The compound is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. The synthesis process typically involves the formation of the pyridine core followed by the introduction of the dichloro and thiadiazole functionalities. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity, making it suitable for both laboratory-scale synthesis and large-scale production.

In terms of its physical properties, 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide is a solid at room temperature with a melting point ranging from 185°C to 187°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activity of 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide has been extensively investigated in recent years. Studies have shown that this compound possesses potent antifungal properties against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and inhibition of key metabolic pathways, leading to cell death. This makes it a promising candidate for the development of new antifungal agents to combat drug-resistant fungal infections.

Beyond its antifungal activity, 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide has also demonstrated potential as an anticancer agent. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The compound's ability to target multiple signaling pathways involved in cancer progression suggests that it may have broad-spectrum anticancer activity. Further research is needed to elucidate the exact mechanisms underlying its anticancer effects and to evaluate its potential as a therapeutic agent in clinical settings.

In addition to its direct biological activities, 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide has been explored as a lead compound for the development of novel drug candidates. Structure-based drug design approaches have been employed to optimize its pharmacological properties and improve its therapeutic index. These efforts have led to the identification of several derivatives with enhanced potency and selectivity against specific targets.

The safety profile of 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide has also been evaluated in preclinical studies. Toxicity assays conducted in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 3,6-dichloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)pyridine-2-carboxamide (CAS No. 1090937-70-4) is a versatile compound with promising applications in both antifungal and anticancer therapy. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic uses, paving the way for the development of new drugs to address unmet medical needs.